Cas no 2228509-49-5 (4-chloro-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-imidazole)

• Product Name: 4-chloro-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-imidazole
• CAS No: 2228509-49-5
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 5975308
• PubChem ID: 165740636
• Update Time: 2025-05-21

4-chloro-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-imidazole
• EN300-1992357
• 2228509-49-5

• Inchi： 1S/C9H11ClN2/c1-5-9(2,3)7-8(10)11-6-12(7)4/h1,6H,2-4H3
• InChI Key： BGFPXSFVSFENLQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C#C)(C)C)N(C)C=N1

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-chloro-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-imidazole

4-Chloro-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-imidazole: A Comprehensive Overview

4-Chloro-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-imidazole (CAS No. 2228509-49-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. The unique structural features of 4-chloro-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-imidazole make it a promising candidate for various therapeutic applications.

The core structure of 4-chloro-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-imidazole consists of an imidazole ring substituted with a chloro group at the 4-position, a methyl group at the 1-position, and a 2-methylbut-3-yn-2-yl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chloro substitution enhances the lipophilicity of the compound, which can improve its cellular uptake and bioavailability. The methyl group at the 1-position contributes to the stability and solubility of the molecule, while the 2-methylbut-3-yn-2-yl group provides additional steric hindrance and potential binding interactions with target proteins.

Recent studies have highlighted the potential of 4-chloro-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-imidazole in various therapeutic areas. One notable application is in the treatment of fungal infections. Imidazoles are well-known for their antifungal activity, and 4-chloro-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-imidazole has shown promising results in inhibiting the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves the inhibition of ergosterol biosynthesis, a critical pathway for fungal cell membrane integrity.

In addition to its antifungal properties, 4-chloro-1-methyl-5-(2-methylbut-3-yn-2-y l)-1H-imidazole has also been investigated for its potential as an antibacterial agent. Preliminary studies have demonstrated its efficacy against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's ability to disrupt bacterial cell membranes and inhibit key enzymes involved in bacterial metabolism makes it a valuable candidate for developing new antibiotics.

The pharmacokinetic properties of 4-chloro -1-methyl -5 -( 2 -methyl but -3 -yn -2 -yl ) -1 H -imidazole have been extensively studied to optimize its therapeutic potential. In vitro assays have shown that the compound exhibits good solubility and stability under physiological conditions. Animal studies have further confirmed its favorable pharmacokinetic profile, with high oral bioavailability and low toxicity. These characteristics make it suitable for both oral and topical administration, depending on the intended application.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro -1 -methyl -5 -( 2 -methyl but -3 -yn -2 -yl ) -1 H -imidazole in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

Beyond its direct therapeutic applications, 4-chloro -1 -methyl -5 -( 2 -methyl but -3 -yn -2 -yl ) -1 H -imidazole has also shown promise as a lead compound for drug discovery. Its unique structure serves as a scaffold for designing novel derivatives with enhanced biological activities and improved pharmacological profiles. Researchers are actively exploring structural modifications to optimize its binding affinity to target proteins and enhance its selectivity towards specific pathogens or disease states.

In conclusion, 4-chloro -1 -methyl -5 -( 2 -methyl but -3 -yn -2 -yl ) -1 H -imidazole (CAS No. 2228509–49–5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a promising candidate for developing new treatments for fungal infections, bacterial infections, and other therapeutic areas. Ongoing research continues to uncover new applications and optimize its therapeutic potential, positioning it as a valuable asset in the quest for innovative medical solutions.